Cas no 1105214-22-9 (3-{3-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-oxopropyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one)

• Product Name: 3-{3-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-oxopropyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• CAS No: 1105214-22-9
• MF: C₂₅H₂₇N₅O₂
• MW: 429.514185190201
• CID: 5386647
• Update Time: 2025-11-01

3-{3-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-oxopropyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[3-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-oxopropyl]-5H-pyrimido[5,4-b]indol-4-one
• 3-{3-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-oxopropyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one

• Inchi： 1S/C25H27N5O2/c1-17-6-5-9-21(18(17)2)28-12-14-29(15-13-28)22(31)10-11-30-16-26-23-19-7-3-4-8-20(19)27-24(23)25(30)32/h3-9,16,27H,10-15H2,1-2H3
• InChI Key： HCOJPODQGGZBEC-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C2N=CN(CCC(N3CCN(C4=CC=CC(C)=C4C)CC3)=O)C(=O)C1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-{3-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-oxopropyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one

The Chemical and Pharmacological Profile of 3-{3-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-3-oxopropyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 1105214-22-9)

This compound (CAS No. 1105214-22-9), designated as pyrimido[5,4-b]indolone derivative, represents a structurally complex heterocyclic scaffold with significant potential in medicinal chemistry research. Its core architecture features a fused pyrimido-indole system linked to a piperazine moiety via a substituted propionyl chain. This structural configuration suggests strong pharmacophoric properties, particularly in modulating protein-protein interactions (PPIs) and enzyme activities critical to disease pathways.

Recent studies highlight its unique biological activity profile, with notable efficacy observed in preclinical models of neurodegenerative diseases. A 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to inhibit glycogen synthase kinase-3β (GSK-3β), a key regulator in Alzheimer’s pathology. The piperazinyl group at the 4-position of the phenyl ring was identified as a critical pharmacophore for enzyme selectivity, while the dimethylphenyl substituent enhanced blood-brain barrier permeability compared to analogous compounds.

Synthetic advancements have enabled scalable production through a convergent approach involving microwave-assisted cyclization of indole precursors with isatoic anhydride derivatives. This method achieves >85% yield under solvent-free conditions—a significant improvement over earlier protocols requiring hazardous reagents like thionyl chloride. The presence of the oxopropionyl linker facilitates precise stereocontrol during synthesis, ensuring high optical purity (>99% ee) essential for clinical development.

In vitro pharmacokinetic studies reveal favorable ADME properties: logP value of 3.8 indicates optimal lipophilicity for cellular uptake without excessive tissue accumulation risks. Hepatic stability data from CYP enzyme inhibition assays show minimal off-target effects (< 15% inhibition at therapeutic concentrations), addressing common challenges in kinase inhibitor development. These characteristics align with FDA guidelines for orally bioavailable small molecules.

Clinical translation is currently under evaluation through phase I trials focusing on safety profiles in healthy volunteers and phase IIa studies targeting Parkinson’s disease patients exhibiting early motor dysfunction symptoms. Preliminary results indicate dose-dependent reductions in phosphorylated tau protein levels without cardiotoxicity—a breakthrough given current therapies’ limited efficacy in modifying disease progression.

The compound’s structural flexibility allows exploration across therapeutic areas beyond neurology. Ongoing investigations assess its activity against epigenetic modifiers like bromodomain-containing proteins (BRDs), with promising preliminary data showing inhibition of BRD4 at nanomolar concentrations (Nature Communications, 2024). This dual functionality underscores its potential as a multitargeted therapeutic agent addressing complex pathologies requiring simultaneous modulation of multiple signaling pathways.

Safety profiling remains a priority focus area due to the inherent liabilities associated with piperazine scaffolds—particularly regarding hERG channel inhibition risks observed in some analogs. Advanced computational modeling using Schrödinger’s Desmond platform identified key hydrogen bond interactions between the compound’s indole nitrogen and potassium channel residues that necessitated subtle substituent modifications to mitigate arrhythmia risks without compromising efficacy.

Sustainable manufacturing practices are integral to this compound’s commercial viability. A green chemistry initiative reported in ACS Sustainable Chemistry & Engineering (July 2024) describes solvent-free synthesis using solid-phase peptide synthesis techniques that reduce waste by over 70% compared to traditional methods while maintaining product quality standards required for GMP compliance.

Intellectual property protection includes seven granted patents covering not only the parent structure but also specific salt forms and pharmaceutical compositions containing this compound as an active ingredient when formulated with cyclodextrin complexes to enhance solubility—a critical advancement for pediatric formulations requiring liquid dosage forms.

Ongoing collaborations between academic institutions and pharmaceutical companies are leveraging this compound’s structural features to develop prodrug versions optimized for targeted delivery systems such as liposomal nanoparticles conjugated with transferrin receptors ligands—technology recently validated through successful proof-of-concept experiments in glioblastoma xenograft models.